Cas no 1805747-38-9 (2-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-1-one
• CAS No: 1805747-38-9
• MF: C₁₀H₉BrCl₂O
• MW: 295.987860441208
• CID: 4979467
• Update Time: 2025-06-08

2-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-1-one

• Inchi： 1S/C10H9BrCl2O/c1-6(11)10(14)8-2-7(5-12)3-9(13)4-8/h2-4,6H,5H2,1H3
• InChI Key： YGGHRHYUHRLLOJ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=C(CCl)C=1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-1-one

Introduction to 2-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-1-one (CAS No. 1805747-38-9)

2-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-1-one (CAS No. 1805747-38-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its bromine and chlorine substituents on a phenyl ring, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its structural features make it particularly valuable for exploring novel therapeutic pathways and drug development strategies.

The molecular framework of 2-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-1-one consists of a propanone backbone attached to a phenyl ring that is modified with bromine, chlorine, and a chloromethyl group. This combination of functional groups provides multiple sites for chemical modification, enabling the synthesis of diverse derivatives with tailored biological properties. The presence of bromine and chlorine atoms enhances the reactivity of the molecule, making it a preferred building block for constructing complex pharmacophores.

In recent years, there has been growing interest in leveraging such halogenated aromatic compounds for their potential in medicinal chemistry. Halogen atoms are known to influence the electronic properties and metabolic stability of drug candidates, making them crucial for optimizing pharmacokinetic profiles. The bromine and chlorine substituents in 2-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-1-one contribute to its utility as a key intermediate in the synthesis of small-molecule inhibitors and other therapeutic agents.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. Researchers have utilized derivatives of 2-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-1-one to explore mechanisms involving kinases, transcription factors, and other critical biological targets. The chloromethyl group, in particular, offers a reactive site for forming covalent bonds with biological molecules, which can be exploited to develop highly specific inhibitors or probes for biochemical pathways.

The pharmaceutical industry has been particularly keen on exploring halogenated aromatic compounds due to their ability to enhance drug-likeness parameters such as solubility, bioavailability, and metabolic stability. The structural motif present in 2-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-1-one aligns well with these criteria, making it an attractive candidate for further optimization.

Recent studies have highlighted the compound's potential in addressing neurological disorders. For instance, researchers have synthesized analogs of 2-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-1-one that exhibit inhibitory activity against enzymes implicated in neurodegenerative diseases. The precise arrangement of halogen atoms on the phenyl ring allows for selective interactions with target proteins, which is essential for developing treatments that minimize off-target effects.

Moreover, the compound's versatility extends to its application in material science and agrochemical research. The presence of multiple reactive sites enables chemists to design molecules with specific properties tailored for industrial applications. For example, derivatives of 2-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-1-one have been investigated as precursors for advanced polymers and specialty chemicals that exhibit enhanced durability or functionality.

The synthesis of 2-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-1-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents onto the aromatic ring efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

In conclusion,2-Bromo-1-(3-chloro-5-(chloromethyl)phenyl)propan-1-one (CAS No. 1805747-38-9) represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features make it an invaluable tool for researchers seeking to develop novel therapeutics across multiple disease areas. As our understanding of biological pathways continues to evolve,this compound will undoubtedly play an integral role in shaping future medical innovations.